Cas no 18642-44-9 (Actein)
Actein structure
Product Name:Actein
CAS No:18642-44-9
MF:C37H56O11
MW:676.8340
MDL:MFCD25371991
CID:51101
PubChem ID:10032468
Update Time:2024-10-31
Actein Chemical and Physical Properties
Names and Identifiers
-
- actinodaphnine
- Actein
- (3beta,12beta,16beta,23R,24R,25S,26S))-12-(Acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cycloanostan-3-yl beta-D-xylopyranoside
- ACTEIN(P)
- Actein (20 mg)
- 9,19-CYCLOLANOSTANE-BETA-D-XYLOPYRANOSIDE
- 12β-Acetoxy-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cyclo-5α-lanostan-3β-yl β-D-xylopyranoside
- b-D-Xylopyranoside, (3b,12b,16b,23R,24R,25S,26S)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cyclolanostan-3-yl
- Spiro[5H-cyclopropa[1',8'a]naphth[2',1':4,5]indeno[2,1-b]pyran-10(2H),2'-[3,6]dioxabicyclo[3.1.0]hexane] β-D-xylopyranoside deriv
- [(1S,1'R,2S,3'R,4R,5R,5'R,6'R,10'S,12'S,13'S,18'S,21'R)-2-Hydroxy-1,4',6',12',17',17'-hexamethyl-18'
- Fenugreek Saponin
- DTXSID7033153
- ACTEIN (USP-RS)
- I14QO4LW9V
- HY-N6872
- .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,12.BETA.,16.BETA.,23R,24R,25S,26S)-12-(ACETYLOXY)-16,23:23,26:24,25-TRIEPOXY-26-HYDROXY-9,19-CYCLOLANOSTAN-3-YL
- ACTEIN, (-)-
- 18642-44-9
- UNII-I14QO4LW9V
- NCGC00180046-01
- ACTEIN [USP-RS]
- MS-31074
- [(1S,1'R,2S,3'R,4R,4'R,5R,5'R,6'R,10'S,12'S,13'S,16'R,18'S,21'R)-2-hydroxy-1,4',6',12',17',17'-hexamethyl-18'-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyspiro[3,6-dioxabicyclo[3.1.0]hexane-4,8'-9-oxahexacyclo[11.9.0.01,21.04,12.05,10.016,21]docosane]-3'-yl] acetate
- CS-0082050
- CHEBI:70241
- 26S-ACTEIN (CONSTITUENT OF BLACK COHOSH)
- 26S-ACTEIN
- beta-D-Xylopyranoside, (3beta,12beta)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cycloanostan-3-yl
- BRD-K55497146-001-01-0
- AKOS032962095
- MEGxp0_000289
- CHEMBL3391990
- ACTEIN [WHO-DD]
- b-D-Xylopyranoside,(3b,12b,16b,23R,24R,25S,26S)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cyclolanostan-3-yl
- ACon0_000183
- SCHEMBL12311788
- 26S-ACTEIN (CONSTITUENT OF BLACK COHOSH) [DSC]
- [(1'R,3'R,4'R,5'R,6'R,12'S,13'S,16'R,18'S,21'R)-2-Hydroxy-1,4',6',12',17',17'-hexamethyl-18'-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyspiro[3,6-dioxabicyclo[3.1.0]hexane-4,8'-9-oxahexacyclo[11.9.0.01,21.04,12.05,10.016,21]docosane]-3'-yl] acetate
- ACon1_001879
- DTXCID90819961
- Shengmating
- Q27138579
- Actein, United States Pharmacopeia (USP) Reference Standard
- [ "" ]
- (-)-Actein
- NEWMWGLPJQHSSQ-PSDKAYTQSA-N
- C37H56O11
- DA-60791
-
- MDL: MFCD25371991
- Inchi: 1S/C37H56O11/c1-17-12-37(29-34(7,47-29)30(42)48-37)46-20-13-32(5)22-9-8-21-31(3,4)23(45-28-27(41)26(40)19(39)15-43-28)10-11-35(21)16-36(22,35)14-24(44-18(2)38)33(32,6)25(17)20/h17,19-30,39-42H,8-16H2,1-7H3/t17-,19-,20+,21?,22+,23+,24-,25+,26+,27-,28+,29-,30+,32+,33?,34+,35-,36+,37-/m1/s1
- InChI Key: NEWMWGLPJQHSSQ-ZMPXHBFBSA-N
- SMILES: O(C(C([H])([H])[H])=O)[C@]1([H])C([H])([H])[C@]23[C@@]([H])(C([H])([H])C([H])([H])C4([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]24C3([H])[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O2)O[H])O[H])O[H])[C@]2(C([H])([H])[H])C([H])([H])[C@@]3([H])[C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])[C@@]4([C@@]5([H])[C@@](C([H])([H])[H])([C@@]([H])(O[H])O4)O5)O3)C21C([H])([H])[H]
Computed Properties
- Exact Mass: 676.38200
- Monoisotopic Mass: 676.382
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 48
- Rotatable Bond Count: 4
- Complexity: 1390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 676.8
- XLogP3: 3.3
- Topological Polar Surface Area: 157
Experimental Properties
- Color/Form: Powder
- Density: 1.36
- Melting Point: 246-250 ºC
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.61
- PSA: 156.67000
- LogP: 3.02860
Actein Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Actein Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A191800-1mg |
Actein |
18642-44-9 | 1mg |
$ 299.00 | 2023-04-19 | ||
| TRC | A191800-2.5mg |
Actein |
18642-44-9 | 2.5mg |
$ 529.00 | 2023-04-19 | ||
| TRC | A191800-10mg |
Actein |
18642-44-9 | 10mg |
$ 1636.00 | 2023-04-19 | ||
| MedChemExpress | HY-N6872-5mg |
Actein |
18642-44-9 | 98.58% | 5mg |
¥4500 | 2024-05-24 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0123-5mg |
Actein |
18642-44-9 | 98% | 5mg |
$130 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0123-10mg |
Actein |
18642-44-9 | 98% | 10mg |
$250 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0123-20mg |
Actein |
18642-44-9 | 98% | 20mg |
$420 | 2023-09-20 | |
| ChemScence | CS-0082050-5mg |
Actein |
18642-44-9 | 98.58% | 5mg |
$740.0 | 2022-04-27 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7190-1 mg |
Actein |
18642-44-9 | 1mg |
¥3263.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7190-5 mg |
Actein |
18642-44-9 | 5mg |
¥6667.00 | 2022-04-26 |
Actein Related Literature
-
1. Lewis acid-mediated isomerisation of (25R)-3β-acetoxy-5α-spirostan-23-one, a C-22 spiroacetal: an approach to the synthesis of C-23 spiroacetal steroidal sapogeninsRosendo Hernández,José J. Marrero-Tellado,Keith Prout,Ernesto Suáez J. Chem. Soc. Chem. Commun. 1992 275
-
Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2001 18 131
-
Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2005 22 230
-
Majorie B. M. van Duursen Toxicol. Res. 2017 6 772
-
5. Index pages
18642-44-9 (Actein) Related Products
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- 1431527-21-7((3beta,12beta,23S,24R,25S)-16,23:23,26-diepoxy-12-acetoxy-3,24,25-trihydroxy-9,19-cycloartane)
- 1384384-65-9(shengmanol-3-O-[2'-O-acetyl-alpha-L-arabinopyranoside])
- 74150-85-9(7-Oxacholestane-3,6-diol, 5,8-epoxy-, 3-acetate, (3b,5a,6a,8a)-)
- 501938-01-8(23-EPI-26-Deoxyactein)
- 473554-79-9(Cimiracemoside O)
- 345968-83-4(2'-O-Acetylactein)
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